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This guide provides an objective comparison of the investigational combination therapy ABBV-
599, also referred to as BCM-599, with its individual components and placebo. The findings are
based on data from phase 2 clinical trials in patients with rheumatoid arthritis and systemic
lupus erythematosus (SLE). This document summarizes the quantitative performance data,
details the experimental protocols of the key studies, and visualizes the relevant biological
pathways and experimental workflows.

Executive Summary

ABBV-599 is a combination therapy comprising elsubrutinib, a Bruton's tyrosine kinase (BTK)
inhibitor, and upadacitinib, a Janus kinase (JAK) inhibitor. Clinical trial data from studies in both
rheumatoid arthritis and systemic lupus erythematosus have demonstrated that the clinical
efficacy of ABBV-599 is overwhelmingly driven by the upadacitinib component.[1][2]
Elsubrutinib, when administered as a monotherapy or in combination, did not show a
discernible therapeutic effect beyond that of placebo in these studies.[1][2] Consequently, the
combination therapy did not demonstrate a synergistic or additive benefit over upadacitinib
alone.
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Data Presentation: Comparative Efficacy

The following tables summarize the key quantitative findings from the phase 2 clinical trials,
providing a clear comparison of the performance of ABBV-599, its components, and placebo.

Table 1. Rheumatoid Arthritis Phase 2 Trial (NCT03682705) - Primary Endpoint at Week 12[1]

Mean Change from
Treatment Group o P-value vs. Placebo
Baseline in DAS28-CRP*

ABBV-599 (elsubrutinib 60 mg

+ upadacitinib 15 mg) a4 <0-0001
Elsubrutinib 60 mg -0.40 0.29
Elsubrutinib 20 mg -0.20 0.61
Elsubrutinib 5 mg -0.21 0.57
Upadacitinib 15 mg -1.75 <0.0001
Placebo -0.21

*Disease Activity Score in 28 joints using C-reactive protein. A more negative score indicates
greater improvement.

Table 2: Systemic Lupus Erythematosus Phase 2 "SLEek" Trial (NCT03978520) - Primary
Endpoint at Week 24[2]
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Proportion of Patients
Achieving SRI-4* and
Glucocorticoid Dose <10

Treatment Group P-value vs. Placebo

mgl/day

ABBV-599 High Dose
(elsubrutinib 60 mg + 48.5% 0.081
upadacitinib 30 mg)

Upadacitinib 30 mg 54.8% 0.028

Placebo 37.3%

*SLE Responder Index-4.

Note: The ABBV-599 low dose (elsubrutinib 60 mg + upadacitinib 15 mg) and elsubrutinib 60
mg monotherapy arms of the SLEek study were discontinued due to lack of efficacy based on a

planned interim analysis.[2]

Signaling Pathways and Mechanisms of Action

The components of ABBV-599 target distinct signaling pathways involved in the immune

response.
Upadacitinib and the JAK-STAT Pathway

Upadacitinib is a selective inhibitor of Janus kinase 1 (JAK1). JAKs are intracellular enzymes
that play a crucial role in the signaling pathway of numerous cytokines and growth factors that
are central to inflammation and immune function. By inhibiting JAK1, upadacitinib modulates

the signaling of pro-inflammatory cytokines.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of upadacitinib.
Elsubrutinib and the B-Cell Receptor (BCR) Pathway

Elsubrutinib is an irreversible inhibitor of Bruton's tyrosine kinase (BTK), an enzyme essential
for B-cell receptor signaling. The BCR pathway is critical for B-cell proliferation, differentiation,
and survival. Dysregulation of this pathway is implicated in autoimmune diseases.
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Caption: The B-Cell Receptor signaling pathway and the inhibitory action of elsubrutinib.
Experimental Protocols

Below are the detailed methodologies for the key phase 2 clinical trials cited in this guide.
Rheumatoid Arthritis (NCT03682705)[1]

» Study Design: A multicenter, double-blind, parallel-group, dose-exploratory, randomized,
placebo-controlled phase 2 trial.

» Participant Population: Patients aged 18 years or older with a diagnosis of rheumatoid
arthritis who had an inadequate response or intolerance to biological disease-modifying
antirheumatic drugs (bDMARDS).

» Randomization: Eligible patients were randomly assigned in a 3:2:2:2:2:1 ratio to one of six
treatment arms.

e Treatment Arms:

o

ABBV-599 (upadacitinib 15 mg + elsubrutinib 60 mg) daily
o Elsubrutinib 60 mg daily

o Elsubrutinib 20 mg daily

o Elsubrutinib 5 mg daily

o Upadacitinib 15 mg daily

o Placebo daily

e Primary Endpoint: The primary outcome was the change from baseline in the Disease
Activity Score of 28 joints with C-reactive protein (DAS28-CRP) at week 12.

» Blinding: The study was double-blind, meaning neither the investigators, site personnel, nor
the patients knew which treatment was being administered.
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Systemic Lupus Erythematosus (SLE) - "SLEek" Trial (NCT03978520)[2]

o Study Design: A phase 2, randomized, double-blind, placebo-controlled, parallel-group,
multicenter study.

» Participant Population: Adult patients with moderately to severely active SLE.
e Randomization: Patients were randomized in a 1:1:1:1:1 ratio to one of five treatment arms.

e Treatment Arms:

[e]

ABBV-599 High Dose (elsubrutinib 60 mg + upadacitinib 30 mg) once daily

(¢]

ABBV-599 Low Dose (elsubrutinib 60 mg + upadacitinib 15 mg) once daily

[¢]

Elsubrutinib 60 mg once daily

[¢]

Upadacitinib 30 mg once daily

[e]

Placebo once daily

e Primary Endpoint: The proportion of patients achieving a Systemic Lupus Erythematosus
Responder Index 4 (SRI-4) response and a glucocorticoid dose of 10 mg or less of
prednisone equivalent once per day at week 24.

» Key Methodological Note: As per a planned interim analysis, the ABBV-599 low-dose and
elsubrutinib 60 mg arms were discontinued for lack of efficacy.

Experimental Workflow

The general workflow for these phase 2 clinical trials is depicted below.
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Caption: A generalized workflow for the ABBV-599 phase 2 clinical trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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